Cas no 2172009-70-8 (3-bromo-3-nitro-8lambda6-thiabicyclo3.2.1octane-8,8-dione)

• Product Name: 3-bromo-3-nitro-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• CAS No: 2172009-70-8
• MF: C₇H₁₀BrNO₄S
• MW: 284.127600193024
• CID: 6350694
• PubChem ID: 165734277
• Update Time: 2025-05-27

3-bromo-3-nitro-8lambda6-thiabicyclo3.2.1octane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-bromo-3-nitro-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• 2172009-70-8
• 3-bromo-3-nitro-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione
• EN300-1615934

• Inchi： 1S/C7H10BrNO4S/c8-7(9(10)11)3-5-1-2-6(4-7)14(5,12)13/h5-6H,1-4H2
• InChI Key： AZJDUVSZVUIHAG-UHFFFAOYSA-N
• SMILES： BrC1(CC2CCC(C1)S2(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 282.95139g/mol
• Monoisotopic Mass: 282.95139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 3-bromo-3-nitro-8lambda6-thiabicyclo3.2.1octane-8,8-dione

Comprehensive Analysis of 3-bromo-3-nitro-8λ⁶-thiabicyclo[3.2.1]octane-8,8-dione (CAS No. 2172009-70-8): Properties, Applications, and Innovations

The compound 3-bromo-3-nitro-8λ⁶-thiabicyclo[3.2.1]octane-8,8-dione (CAS No. 2172009-70-8) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its bicyclic framework, combined with nitro and bromo functional groups, offers a versatile platform for chemical modifications and reactivity studies. Researchers are particularly interested in its sulfur-containing core, which contributes to its stability and electronic properties.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for 3-bromo-3-nitro-8λ⁶-thiabicyclo[3.2.1]octane-8,8-dione?". The synthesis typically involves the bromination and nitration of the parent thiabicyclo[3.2.1]octane scaffold, followed by oxidation to introduce the dione functionality. Recent advancements in green chemistry have explored catalytic methods to improve yield and reduce waste, aligning with the growing demand for sustainable synthesis.

In the pharmaceutical industry, 3-bromo-3-nitro-8λ⁶-thiabicyclo[3.2.1]octane-8,8-dione has been investigated as a precursor for bioactive molecules. Its nitro group can be reduced to an amine, enabling the construction of diverse pharmacophores. Additionally, its bromine atom serves as a handle for further derivatization via cross-coupling reactions, a topic often queried as "How to functionalize brominated bicyclic compounds?". These features make it a valuable building block for drug discovery programs targeting infectious diseases and inflammatory disorders.

Material scientists have also explored the compound's potential in advanced polymers and coordination chemistry. The sulfur and carbonyl groups in its structure can act as ligands for metal ions, facilitating the development of catalysts and luminescent materials. Searches like "Applications of sulfur-containing bicyclic compounds in materials" reflect the rising interest in this niche. Furthermore, its rigid bicyclic skeleton may enhance the thermal stability of polymeric matrices, a property highly sought after in high-performance materials.

From an analytical perspective, 3-bromo-3-nitro-8λ⁶-thiabicyclo[3.2.1]octane-8,8-dione presents intriguing challenges and opportunities. Techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry are commonly employed to characterize its structure and purity. Queries like "How to analyze nitro-functionalized heterocycles?" highlight the need for robust analytical protocols. Recent studies have leveraged computational chemistry to predict its reactivity and optimize reaction conditions, bridging the gap between theory and experiment.

Environmental and safety considerations are another hot topic surrounding this compound. While it is not classified as hazardous under standard regulations, proper handling protocols are essential due to its reactive functional groups. Researchers often search for "Safety data for bromo-nitro bicyclic compounds" to ensure compliance with laboratory standards. Innovations in biodegradable chemical design may further enhance its profile as an eco-friendly intermediate.

In conclusion, 3-bromo-3-nitro-8λ⁶-thiabicyclo[3.2.1]octane-8,8-dione (CAS No. 2172009-70-8) represents a multifaceted compound with broad applicability across scientific disciplines. Its synthesis, functionalization, and applications continue to inspire research, addressing key questions like "What are the emerging uses of sulfur-nitrogen heterocycles?" and "How to optimize the yield of bicyclic dione derivatives?". As interdisciplinary collaborations grow, this molecule is poised to play a pivotal role in next-generation chemical innovations.